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Compound of Interest

Compound Name: 2-Fluoroacetophenone

Cat. No.: B1329501 Get Quote

Essential Safety and Handling Guide for 2-
Fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoroacetophenone. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks associated with this chemical.

Immediate Safety Information
2-Fluoroacetophenone is a hazardous chemical that can cause severe skin burns, serious

eye damage, and respiratory irritation.[1] It is also a lachrymator, meaning it can cause tearing.

[1] Short exposure could lead to serious temporary or residual injury even with prompt medical

attention.[1]

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water, and remove all

contaminated clothing and shoes.[1][2][3][4] For extensive contact, it is recommended to

continuously rub 2.5% calcium gluconate gel into the affected area for 1.5 hours or until

medical attention is available.[1] Seek immediate medical advice.[1]
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids.[1][2][3][4] Remove contact lenses if present and easy to do.[1]

Continue rinsing and get immediate medical attention.[1][2][3][4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][4] If the

person is not breathing, give artificial respiration.[1][4] Seek immediate medical attention.[1]

[4]

If swallowed: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1][2] Never give

anything by mouth to an unconscious person.[1][2] Call a poison center or doctor

immediately.[1][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
Fluoroacetophenone.

PPE Category Required Equipment Specifications

Eye/Face Protection
Chemical safety goggles and

face shield

Must conform to EN166 (EU)

or OSHA's eye and face

protection regulations in 29

CFR 1910.133.[2][3]

Skin Protection
Protective gloves and lab

coat/protective clothing

Handle with gloves that have

been inspected prior to use.[2]

Wear appropriate protective

clothing to prevent skin

exposure.[1][3]

Respiratory Protection Vapor respirator

In case of inadequate

ventilation, wear respiratory

protection.[1][5] A dust mask

type N95 (US) may also be

appropriate in certain

situations.

Foot Protection Safety shoes
Recommended as per 29 CFR

1910.136.[1]
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Operational Plan for Handling and Storage
Handling:

Always handle 2-Fluoroacetophenone in a well-ventilated area or under a chemical fume

hood.[1][5][6]

Avoid contact with skin, eyes, and clothing.[2][6][7] Do not breathe vapors or mist.[1][2][7]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][7]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[7]

Do not eat, drink, or smoke when using this product.[1][8] Wash hands thoroughly after

handling.[1][2]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2][3]

Keep the container tightly closed when not in use.[1][2][3]

Store locked up.[1][2][3]

This substance is moisture-sensitive; consider storing under an inert gas.[1]

Incompatible materials include strong oxidizing agents and strong bases.[1][3][6]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2][3][4] Do not let this chemical enter the

environment.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Fluoroacetophenone.
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Property Value

Molecular Formula C8H7FO

Molecular Weight 138.14 g/mol [3]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 187 - 189 °C (lit.)[2]

Melting Point 26 - 27 °C[2]

Flash Point 61 - 62 °C (closed cup)[2][5]

Density 1.121 - 1.137 g/mL at 20 °C[2][5]

Experimental Protocol: Chemical Spill Response
This protocol outlines the immediate steps to be taken in the event of a 2-
Fluoroacetophenone spill.

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated.[1]

Don Appropriate PPE: Before attempting to clean the spill, emergency responders must wear

the appropriate personal protective equipment as detailed in Section 2.[1]

Contain the Spill: Stop the leak if it is safe to do so.[1] For liquid spills, contain the spillage

using non-combustible absorbent materials such as sand, earth, or vermiculite.[2]

Clean Up: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[2][7]

Decontaminate: Decontaminate the spill area thoroughly.

Dispose of Waste: Dispose of the container with the spilled material as hazardous waste

according to regulations.[1][2]

Visual Workflow for Chemical Spill
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Immediate Actions

Response Procedure

Final Steps

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean Up with Non-Sparking Tools

Decontaminate Area

Package Waste in Labeled Container

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Fluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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